Cas no 1307393-49-2 (1-bromo-3-[(4-methoxyphenoxy)methyl]benzene)
1-bromo-3-[(4-methoxyphenoxy)methyl]benzene Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromobenzyl-(4-methoxyphenyl)ether
- 1-Bromo-3-((4-methoxyphenoxy)methyl)benzene
- 1-bromo-3-[(4-methoxyphenoxy)methyl]benzene
-
- MDL: MFCD07782547
- Inchi: 1S/C14H13BrO2/c1-16-13-5-7-14(8-6-13)17-10-11-3-2-4-12(15)9-11/h2-9H,10H2,1H3
- InChI Key: NUMCQLZMIKNKPQ-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)COC1C=CC(=CC=1)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 214
- XLogP3: 4
- Topological Polar Surface Area: 18.5
1-bromo-3-[(4-methoxyphenoxy)methyl]benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB432367-1 g |
3-Bromobenzyl-(4-methoxyphenyl)ether |
1307393-49-2 | 1g |
€496.00 | 2023-04-23 | ||
| abcr | AB432367-5 g |
3-Bromobenzyl-(4-methoxyphenyl)ether |
1307393-49-2 | 5g |
€1,275.00 | 2023-04-23 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD513071-1g |
1-Bromo-3-((4-methoxyphenoxy)methyl)benzene |
1307393-49-2 | 97% | 1g |
¥2870.0 | 2023-04-03 | |
| Fluorochem | 399523-1g |
3-Bromobenzyl-(4-methoxyphenyl)ether |
1307393-49-2 | 97.0% | 1g |
£468.00 | 2023-04-20 | |
| Fluorochem | 399523-5g |
3-Bromobenzyl-(4-methoxyphenyl)ether |
1307393-49-2 | 97.0% | 5g |
£1,275.00 | 2023-04-20 | |
| Fluorochem | 399523-25g |
3-Bromobenzyl-(4-methoxyphenyl)ether |
1307393-49-2 | 97.0% | 25g |
£3,120.00 | 2023-04-20 | |
| abcr | AB432367-1g |
3-Bromobenzyl-(4-methoxyphenyl)ether; . |
1307393-49-2 | 1g |
€1285.20 | 2025-03-19 | ||
| abcr | AB432367-5g |
3-Bromobenzyl-(4-methoxyphenyl)ether |
1307393-49-2 | 5g |
€1275.00 | 2023-09-04 | ||
| Ambeed | A297625-1g |
1-Bromo-3-((4-methoxyphenoxy)methyl)benzene |
1307393-49-2 | 97% | 1g |
$418.0 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1655491-1g |
1-Bromo-3-((4-methoxyphenoxy)methyl)benzene |
1307393-49-2 | 98% | 1g |
¥5208.00 | 2024-08-09 |
1-bromo-3-[(4-methoxyphenoxy)methyl]benzene Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 1-bromo-3-[(4-methoxyphenoxy)methyl]benzene
Introduction to 1-bromo-3-[(4-methoxyphenoxy)methyl]benzene (CAS No. 1307393-49-2)
1-bromo-3-[(4-methoxyphenoxy)methyl]benzene, identified by its Chemical Abstracts Service (CAS) number 1307393-49-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic brominated derivative features a unique structural motif that has garnered attention for its potential applications in medicinal chemistry and synthetic biology. The presence of both bromine and methoxyphenyl groups makes it a versatile intermediate for further functionalization, enabling the development of novel bioactive molecules.
The compound’s structure consists of a benzene ring substituted with a bromine atom at the 1-position and an (4-methoxyphenoxy)methyl side chain at the 3-position. This configuration imparts distinct electronic and steric properties, making it a valuable building block for designing molecules with specific pharmacological profiles. The 4-methoxyphenyl moiety, in particular, is known for its ability to modulate receptor interactions, which is a critical factor in drug design.
In recent years, there has been growing interest in exploring the pharmacological potential of 1-bromo-3-[(4-methoxyphenoxy)methyl]benzene. Researchers have been investigating its derivatives as candidates for treating various neurological and inflammatory disorders. The bromine substituent enhances reactivity, allowing for further chemical modifications that can fine-tune biological activity. For instance, studies have shown that analogs of this compound exhibit inhibitory effects on certain enzymes implicated in neurodegenerative diseases.
One of the most compelling aspects of 1-bromo-3-[(4-methoxyphenoxy)methyl]benzene is its role as a precursor in synthesizing more complex molecules. The (4-methoxyphenoxy)methyl group provides a flexible scaffold that can be modified to target specific biological pathways. This has led to several preclinical studies where derivatives of this compound have demonstrated promising results in models of pain management and autoimmune conditions. The ability to introduce additional functional groups while retaining the core structure allows chemists to explore a wide range of pharmacological possibilities.
The synthesis of 1-bromo-3-[(4-methoxyphenoxy)methyl]benzene typically involves multi-step organic reactions, starting from commercially available aromatic precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential for producing sufficient quantities of the compound for both laboratory research and potential industrial applications.
From a computational chemistry perspective, the molecular properties of 1-bromo-3-[(4-methoxyphenoxy)methyl]benzene have been extensively studied using quantum mechanical methods. These simulations have provided insights into its electronic structure, stability, and reactivity. Such data are crucial for guiding experimental design and optimizing synthetic routes. Additionally, virtual screening techniques have been used to identify potential binding interactions with biological targets, further highlighting its significance in drug discovery efforts.
The pharmaceutical industry has taken note of the promising attributes of 1-bromo-3-[(4-methoxyphenoxy)methyl]benzene. Several academic and industrial research groups have patented derivatives of this compound as part of their drug development pipelines. These patents underscore the compound’s value as a chemical entity with therapeutic potential. As research progresses, it is expected that more applications will emerge, particularly in areas where precise molecular targeting is required.
In conclusion, 1-bromo-3-[(4-methoxyphenoxy)methyl]benzene (CAS No. 1307393-49-2) represents a fascinating compound with diverse applications in medicinal chemistry and synthetic biology. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop novel therapeutic agents. With ongoing advancements in synthetic methodologies and computational chemistry, the future prospects for this compound are both exciting and promising.
1307393-49-2 (1-bromo-3-[(4-methoxyphenoxy)methyl]benzene) Related Products
- 53087-13-1(1-(Benzyloxy)-3-bromobenzene)
- 6793-92-6(1-Benzyloxy-4-bromobenzene)
- 6279-08-9( )
- 845866-54-8(3-(4-Methylbenzyloxy)bromobenzene)
- 1185020-84-1(Benzyl 4-(Bromophenyl)-ether-d4)
- 20600-22-0(1-Benzyloxy-4-Bromobenzene)
- 128924-01-6(3,5-Dibromo-1-Benzyloxybenzene)
- 400825-71-0({4-(4-Bromobenzyl)oxyphenyl}methanol)
- 20600-29-7(1-Bromo-3-(phenoxymethyl)benzene)
- 5422-46-8(NSC11169; AC1L5CLJ; AC1Q25TM; AR-1C1965; NSC-11169)